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Compound of Interest

Compound Name: 4'-Chloroacetanilide

Cat. No.: B195516

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the melting and boiling points of 4'-
Chloroacetanilide, a key intermediate in various synthetic processes. The document outlines
its physical properties and provides detailed experimental protocols for their determination,
ensuring accuracy and reproducibility in a laboratory setting.

Core Physicochemical Data

4'-Chloroacetanilide is a white to grey-beige crystalline solid. Its fundamental physical
properties, the melting and boiling points, are crucial for its identification, purity assessment,
and manipulation in synthetic protocols. The following table summarizes the reported values for
these properties.

Physical Property Reported Value
Melting Point 176-178 °C
177-181 °C

148-150 °C

Boiling Point 333°C

335.0 + 25.0 °C at 760 mmHg
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Note: Variations in the reported melting point range may be attributed to the purity of the
sample and the specific methodology or apparatus used for determination.

Experimental Protocols

Accurate determination of melting and boiling points is fundamental to chemical analysis. The
following sections detail the standard methodologies for these measurements.

Melting Point Determination: Capillary Method

The capillary method is the most common technique for determining the melting point of a solid
organic compound.[1] This can be performed using a melting point apparatus (e.g., Mel-Temp
or DigiMelt) or a Thiele tube.

Materials:

Dry, powdered 4'-Chloroacetanilide

Capillary tubes (sealed at one end)

Melting point apparatus or Thiele tube with high-boiling mineral oil

Thermometer

Mortar and pestle (if sample is not a fine powder)
Procedure using a Melting Point Apparatus:

o Sample Preparation: Ensure the 4'-Chloroacetanilide sample is completely dry and finely
powdered.[2] If necessary, grind the crystals using a mortar and pestle.

o Loading the Capillary Tube: Invert a capillary tube and press the open end into the powdered
sample. A small amount of solid will be forced into the tube. Tap the sealed end of the tube
on a hard surface to pack the solid down.[2][3] The packed sample height should be 2-3 mm.

[2]14]

o Apparatus Setup: Place the loaded capillary tube into the sample holder of the melting point
apparatus.
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e Heating:

o If the approximate melting point is known, heat the apparatus rapidly to a temperature
about 15-20°C below the expected melting point.[2]

o Then, adjust the heating rate to a slow increase of 1-2°C per minute to ensure thermal
equilibrium between the sample, heating block, and thermometer.[4]

e Observation and Recording:

[¢]

Observe the sample through the magnifying eyepiece.
o Record the temperature at which the first drop of liquid appears (the onset of melting).[4]

o Continue heating slowly and record the temperature at which the last solid crystal melts
completely.[4]

o The recorded range between these two temperatures is the melting point range. Pure
compounds typically have a sharp melting point range of 0.5-1.0°C.

Boiling Point Determination: Micro Method (Thiele Tube)

For determining the boiling point of small quantities of a substance, the micro boiling point
method using a Thiele tube is effective.

Materials:

» 4'-Chloroacetanilide

o Small test tube (e.g., 6 x 50 mm)
o Capillary tube (sealed at one end)
» Thiele tube filled with mineral oil

e Thermometer

¢ Rubber band or tubing slice
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e Heat source (e.g., Bunsen burner)
Procedure:

o Sample Preparation: Place a few drops of molten 4'-Chloroacetanilide (or a solution in a
high-boiling solvent if appropriate, though for a solid, melting is required first) into the small
test tube to a depth of about 1.5-2.0 cm.[5]

o Capillary Inversion: Place the capillary tube into the test tube with the open end down.[5]

o Assembly: Attach the test tube to the thermometer using a small rubber band, ensuring the
bottom of the test tube is level with the thermometer bulb.[5]

e Heating: Immerse the assembly in the Thiele tube containing mineral oil. The oil level should
be above the sidearm to ensure proper convection. Gently heat the sidearm of the Thiele
tube with a small flame.[5][6]

o Observation: As the temperature rises, air trapped in the capillary tube will expand and exit
as a slow stream of bubbles. Continue heating until a rapid and continuous stream of
bubbles emerges from the capillary tube.[5]

e Cooling and Recording: Remove the heat source and allow the apparatus to cool. The
stream of bubbles will slow down and eventually stop. The boiling point is the temperature at
which the liquid is drawn into the capillary tube.[5][6]

Experimental Workflow Visualization

The following diagram illustrates the generalized workflow for determining the melting point of a
solid compound using a modern melting point apparatus.
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Workflow for Melting Point Determination

Sample Preparation

Ensure sample is dry

Grind sample to a fine powder

Load capillary tube to 2-3 mm height

Pack sample tightly

Measurement

Place capillary in apparatus

Set start temperature below expected MP

Heat rapidly to start temperature

Heat slowly (1-2°C/min)

Observe for melting

Data Recording

Record T1 at first liquid drop

Y

Record T2 at complete melting

Y

Report melting point as T1-T2 range

Click to download full resolution via product page

Caption: A flowchart of the experimental procedure for melting point determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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